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Compound of Interest

Compound Name: (Chloromethyl)cyclobutane

Cat. No.: B1603130 Get Quote

For researchers and professionals in drug development, the meticulous management of

chemical reagents is fundamental to ensuring a safe and compliant laboratory environment.

(Chloromethyl)cyclobutane, a halogenated organic compound, necessitates careful handling

and adherence to specific disposal protocols to mitigate risks to personnel and the

environment. This guide provides a detailed, step-by-step operational plan for the proper

disposal of (Chloromethyl)cyclobutane, reinforcing our commitment to safety beyond the

product itself.

Hazard Profile and Safety Overview
(Chloromethyl)cyclobutane is classified as a hazardous substance with multiple risk factors.

Understanding its properties is the first step in safe handling and disposal.

GHS Classification:

Flammable liquids: Highly flammable liquid and vapor.[1][2]

Skin corrosion/irritation: Causes skin irritation.[1][2]

Serious eye damage/eye irritation: Causes serious eye damage.[1][2]

Specific target organ toxicity, single exposure: May cause respiratory irritation.[1][3]
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Quantitative Data for (Chloromethyl)cyclobutane
A summary of the key physical and chemical properties of (Chloromethyl)cyclobutane is

presented below. These properties are crucial for understanding its behavior and potential

hazards.

Property Value Source

Molecular Formula C₅H₉Cl PubChem[1]

Molecular Weight 104.58 g/mol PubChem[1]

Boiling Point 77 - 78 °C Sigma-Aldrich

Density 0.886 g/cm³ at 25 °C Sigma-Aldrich

Flash Point Not available

log Pow (Lipophilicity) 2.66 Sigma-Aldrich

Proper Disposal Procedures: A Step-by-Step Guide
The following protocol outlines the recommended procedures for the safe disposal of

(Chloromethyl)cyclobutane, designed to ensure safety and compliance with hazardous waste

regulations.

Step 1: Personal Protective Equipment (PPE) and
Immediate Safety Measures
Before handling (Chloromethyl)cyclobutane for disposal, it is imperative to be equipped with

the appropriate PPE:

Gloves: Wear chemical-resistant gloves, such as nitrile or neoprene.

Eye Protection: Use safety glasses with side shields or chemical safety goggles.[2][3][4]

Lab Coat: A flame-retardant lab coat is recommended.

Respiratory Protection: If there is a risk of inhalation or if working outside a fume hood, a

respirator may be necessary.
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All handling of (Chloromethyl)cyclobutane should occur within a certified chemical fume hood

to minimize inhalation exposure.

Step 2: Waste Segregation and Collection
Proper segregation of chemical waste is critical to prevent dangerous reactions and to facilitate

correct disposal.

Halogenated Waste: (Chloromethyl)cyclobutane is a chlorinated compound and must be

collected in a designated "Halogenated Organic Waste" container.[5][6] Do not mix it with

non-halogenated solvents or other incompatible chemicals, as this can be dangerous and

may increase disposal costs.[5]

Container: Use a clean, dry, and chemically compatible container with a secure screw-top

cap.[5][6] The container should be placed in a secondary containment bin to prevent spills.[5]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "(Chloromethyl)cyclobutane," and the approximate concentration

and quantity.[5]

Step 3: Storage of Waste
Pending collection, the hazardous waste container must be stored safely:

Location: Store the container in a well-ventilated, designated hazardous waste storage area

away from heat, sparks, open flames, and other ignition sources.[2][4][6]

Container Integrity: Keep the waste container tightly closed except when adding waste.[2][3]

[6]

Grounding: To prevent static discharge, ground and bond the container and receiving

equipment.[2][6]

Step 4: Arranging for Disposal
Contact EHS: Arrange for the collection of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a certified hazardous waste disposal

company.[2][3][4][5][6]
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Regulatory Compliance: All disposal must be in accordance with local, state, and federal

regulations. Never dispose of (Chloromethyl)cyclobutane down the drain or in the regular

trash.[5] The material should be disposed of by removal to a licensed chemical destruction

plant or by controlled incineration with flue gas scrubbing.[7]

Experimental Workflow for Disposal
The logical flow for the proper disposal of (Chloromethyl)cyclobutane is illustrated below.

Adherence to this workflow is essential for operational safety and regulatory compliance.
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Figure 1. Workflow for the safe disposal of (Chloromethyl)cyclobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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